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Compound of Interest

Compound Name: 3'-Demethylnobiletin

Cat. No.: B149850

Essential Safety and Handling Guide for 3'-
Demethylnobiletin

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of 3'-Demethylnobiletin (CAS No. 112448-39-2), a polymethoxyflavonoid compound utilized in
scientific research. Adherence to these guidelines is critical to ensure personnel safety and
proper experimental conduct.

Hazard Identification and Safety Summary

3'-Demethylnobiletin, also known as 5-Demethylnobiletin, is classified as a toxic substance
and should be handled with care by trained personnel only. It is a moderate to severe irritant to
the skin and eyes.[1] In substantial quantities, it may cause significant health damage and can
be fatal. All personnel must review the Safety Data Sheet (SDS) before commencing any work
with this compound.

Key Hazards:
» Toxic: Harmful if ingested, inhaled, or absorbed through the skin.

e [rritant: Causes moderate to severe skin and eye irritation.[1]
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» Potential for Serious Health Effects: May be fatal in large doses.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 3'-
Demethylnobiletin.

PPE Category Specification Rationale

. . To prevent skin contact and
Hand Protection Nitrile or neoprene gloves. ]
absorption.

) Chemical safety goggles and a  To protect against splashes
Eye Protection . S
face shield. and eye irritation.

) A lab coat worn over full-length ~ To prevent contamination of
Body Protection

clothing. personal clothing.
) ) A NIOSH/MSHA-approved To prevent inhalation of the
Respiratory Protection )
respirator. powdered compound.[1]

Step-by-Step Handling and Experimental Protocol

This protocol outlines the procedure for preparing a stock solution of 3'-Demethylnobiletin for
use in typical cell culture experiments.

3.1. Materials Required

» 3'-Demethylnobiletin powder

¢ Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Water bath or incubator at 37°C (optional)
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 Biological safety cabinet (BSC)
3.2. Stock Solution Preparation

e Work in a BSC: All handling of the powdered form of 3'-Demethylnobiletin must be
conducted within a certified biological safety cabinet to minimize inhalation risk.

 Aliquot the Compound: Carefully weigh the desired amount of 3'-Demethylnobiletin powder
and transfer it to a sterile microcentrifuge tube.

« Initial Dissolution: Add the appropriate volume of DMSO to achieve the desired stock
concentration. 3'-Demethylnobiletin is soluble in DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, gently warm the
tube at 37°C and briefly sonicate to ensure the compound is fully dissolved.

 Sterile Filtration: If required for the experiment, sterile filter the stock solution through a 0.22
pm syringe filter into a new sterile tube.

o Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated
freeze-thaw cycles. Protect from light.

3.3. Preparation of Working Solution for Cell Culture
e Pre-warm Media: Warm the required volume of cell culture medium to 37°C.

e Dilution: In the BSC, add the required volume of the 3'-Demethylnobiletin stock solution to
the pre-warmed medium to achieve the final desired concentration. Gently mix by swirling
the container.

o Immediate Use: It is recommended to prepare the working solution immediately before use.

Disposal Plan

All waste materials contaminated with 3'-Demethylnobiletin must be treated as hazardous

waste.

4.1. Waste Segregation and Collection
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e Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused stock solutions and working solutions should be collected in a
separate, sealed, and labeled hazardous waste container. Do not pour any solutions
containing 3'-Demethylnobiletin down the drain. The first rinse of any contaminated
glassware must also be collected as hazardous waste.[2]

4.2. Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
name of the chemical (3'-Demethylnobiletin), and the associated hazards (Toxic, Irritant).

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

e Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste. Follow all institutional and
local regulations for hazardous waste disposal.

Emergency Procedures
In Case of:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Workflow for Handling 3'-Demethylnobiletin
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Caption: Workflow for the safe handling and disposal of 3'-Demethylnobiletin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-demethylnobiletin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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